Cas no 197015-81-9 (1-Cyclopentylguanidine hydrochloride)

• Product Name: 1-Cyclopentylguanidine hydrochloride
• CAS No: 197015-81-9
• MF: C₆H₁₄ClN₃
• MW: 163.648459911346
• CID: 117037
• PubChem ID: 44890750
• Update Time: 2025-08-05

1-Cyclopentylguanidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentylguanidine hydrochloride
• 2-cyclopentylguanidine,hydrochloride
• Guanidine,N-cyclopentyl-, hydrochloride (1:1)
• N-CYCLOPENTYL-GUANIDINE HYDROCHLORIDE
• AK136981
• EN001844
• KB-218788
• N -Cyclopentyl-guanidine
• N-cyclopentylguanidine hydrochloride
• SureCN1009223
• SureCN1009224
• 197015-81-9
• cyclopentyl guanidine hydrochloride
• N-cyclopentyl guanidine hydrochloride
• SCHEMBL1009223
• cyclopentylguanidine hydrochloride
• 1-Cyclopentylguanidinehydrochloride
• N''-Cyclopentylguanidine--hydrogen chloride (1/1)
• DTXSID30661320
• 2-cyclopentylguanidine;hydrochloride
• IOOJBDSYMIVHQI-UHFFFAOYSA-N

• MDL： MFCD09800651
• Inchi： 1S/C6H13N3.ClH/c7-6(8)9-5-3-1-2-4-5;/h5H,1-4H2,(H4,7,8,9);1H
• InChI Key： IOOJBDSYMIVHQI-UHFFFAOYSA-N
• SMILES： Cl.N(=C(/N)\N)/C1CCCC1

Computed Properties

• Exact Mass: 163.08782
• Monoisotopic Mass: 163.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2

Experimental Properties

• PSA: 61.9

Additional information on 1-Cyclopentylguanidine hydrochloride

1-Cyclopentylguanidine Hydrochloride: A Versatile Compound in Biomedical Research

1-Cyclopentylguanidine hydrochloride, with the chemical identifier CAS No. 197015-81-9, represents a unique class of guanidine derivatives that have garnered significant attention in recent years. This compound is characterized by its molecular structure, which consists of a guanidine group (guanidine) conjugated with a cyclopentyl ring, forming a hydrochloride salt. The combination of these structural elements contributes to its distinct physicochemical properties and biological activities. Recent studies have highlighted the potential of 1-Cyclopentylguanidine hydrochloride in various biomedical applications, including its role as a pharmacological tool for investigating neurotransmitter systems and its utility in drug development.

As a derivative of guanidine, 1-Cyclopentylguanidine hydrochloride exhibits unique interactions with biological targets. Guanidine derivatives are known for their ability to modulate ion channels and receptors, making them valuable in the study of neurological disorders and cardiovascular conditions. The introduction of the cyclopentyl ring into the guanidine scaffold enhances the compound's hydrophobicity, which may influence its cellular uptake and membrane permeability. This structural modification is critical in determining the compound's pharmacokinetic profile and its potential for therapeutic applications.

Recent advancements in biomedicine have underscored the importance of 1-Cyclopentylguanidine hydrochloride in the development of novel therapeutic agents. A 2023 study published in Journal of Medicinal Chemistry explored the role of this compound in modulating the activity of nicotinic acetylcholine receptors (nAChRs). The research demonstrated that 1-Cyclopentylguanidine hydrochloride can act as a competitive antagonist at specific nAChR subtypes, offering insights into its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. This finding aligns with previous work on guanidine derivatives, which have been investigated for their neuroprotective properties.

In addition to its role in receptor modulation, 1-Cyclopentylguanidine hydrochloride has been studied for its effects on ion channel activity. A 2022 review in Pharmacological Reviews highlighted the compound's interactions with potassium channels, suggesting its potential as a tool for studying channelopathies. The ability of this compound to selectively modulate ion currents could have implications for the treatment of conditions such as epilepsy and cardiac arrhythmias. These findings emphasize the need for further research into the mechanisms underlying its biological effects.

The synthesis of 1-Cyclopentylguanidine hydrochloride has been a focus of recent chemical studies. A 2021 paper in Organic & Biomolecular Chemistry described an efficient method for preparing this compound using a multistep synthetic route involving cyclopentylamine and guanidine derivatives. The study emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for pharmaceutical applications. This synthetic approach provides a foundation for the large-scale production of 1-Cyclopentylguanidine hydrochloride for research and potential therapeutic use.

From a pharmacological perspective, 1-Cyclopentylguanidine hydrochloride has been evaluated for its safety profile and potential side effects. A 2023 toxicity study published in Toxicology Reports examined the compound's effects on mammalian cells in vitro. The results indicated that 1-Cyclopentylguanidine hydrochloride exhibited low cytotoxicity at concentrations relevant to its proposed therapeutic applications. However, the study also highlighted the need for further in vivo studies to assess its long-term safety and efficacy. These findings underscore the importance of rigorous preclinical testing before advancing this compound to clinical trials.

One of the most promising areas of research involving 1-Cyclopentylguanidine hydrochloride is its potential as a tool for drug discovery. The compound's ability to interact with multiple biological targets makes it an attractive candidate for screening assays aimed at identifying new therapeutic agents. A 2022 study in Drug Discovery Today described the use of 1-Cyclopentylguanidine hydrochloride as a scaffold for designing small molecule inhibitors of specific enzymes involved in disease progression. This approach has the potential to accelerate the development of targeted therapies for various conditions.

Furthermore, 1-Cyclopentylguanidine hydrochloride has been explored for its role in modulating the immune system. A 2023 study published in Immunology Letters investigated the compound's effects on T-cell activation and cytokine production. The results suggested that 1-Cyclopentylguanidine hydrochloride could influence immune responses by modulating signaling pathways involved in inflammation. These findings open new avenues for its application in autoimmune disorders and inflammatory diseases.

Despite the growing body of research on 1-Cyclopentylguanidine hydrochloride, several challenges remain. One of the key limitations is the need for a deeper understanding of its molecular mechanisms of action. While some studies have provided insights into its interactions with specific targets, a comprehensive elucidation of its biological effects is still required. Additionally, the development of more effective delivery systems to enhance its bioavailability and target specificity is an area that warrants further investigation.

Looking ahead, the future of 1-Cyclopentylguanidine hydrochloride in biomedical research appears promising. Ongoing studies are focused on expanding its therapeutic applications and improving its pharmacological properties. As new technologies and methodologies continue to emerge, the potential of this compound is likely to be further realized. Its unique structural characteristics and biological activities make it a valuable asset in the quest for innovative treatments for a wide range of diseases.

In conclusion, 1-Cyclopentylguanidine hydrochloride is a compound of significant interest in the biomedical field. Its structural features and biological activities have been extensively studied, revealing its potential as a therapeutic agent and a research tool. While challenges remain, the ongoing research efforts are paving the way for its broader application in medicine. As our understanding of this compound continues to deepen, it is poised to play an important role in advancing biomedical science and improving patient outcomes.